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Compound of Interest

Compound Name: 5-Bromo-2-propoxybenzamide

CAS No.: 882093-01-8

Cat. No.: B2685576

Get Quote

Executive Summary
5-Bromo-2-propoxybenzamide is a halogenated benzamide derivative frequently utilized as a

fragment in medicinal chemistry, particularly in the synthesis of GPCR ligands and kinase

inhibitors.[1] Its structure combines a polar primary amide headgroup with a lipophilic propyl

ether tail and a reactive bromine handle.[1]

For research applications, DMSO (Dimethyl Sulfoxide) is the industry-standard vehicle due to

its high dielectric constant and ability to disrupt strong intermolecular hydrogen bonding in

amide crystals. While empirical data for this specific analog is sparse in public repositories,

Structure-Property Relationship (SPR) analysis of the 2-alkoxybenzamide scaffold confirms

high solubility (>50 mM) in DMSO, making it suitable for high-concentration stock solutions

used in High-Throughput Screening (HTS).[1]

This guide provides the theoretical solubility profile, a validated protocol for stock preparation,

and a thermodynamic solubility assay to determine the exact saturation limit.
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Physicochemical Profile & Structural Analysis[1][2]
[3]
Understanding the molecule's architecture is a prerequisite for predicting its dissolution

behavior.[1] The 5-bromo substitution increases lipophilicity (LogP), while the amide group acts

as a dual hydrogen-bond donor/acceptor, often leading to high crystal lattice energy.

Table 1: Calculated Physicochemical Properties
Property Value (Est.) Technical Implication

Molecular Formula Core scaffold analysis

Molecular Weight 258.11 g/mol

Conversion factor for Molarity

(10 mM

2.58 mg/mL)

cLogP 2.6 – 2.9

Moderate lipophilicity; indicates

good membrane permeability

but potential aqueous solubility

issues.[1]

H-Bond Donors
1 (Amide

)

Primary driver of crystal lattice

stability.[1]

H-Bond Acceptors

2 (Amide

, Ether

)

Interaction sites for DMSO

dipole.[1]

TPSA ~55 Polar Surface Area; predicts

good cell permeability.[1]

Predicted MP 135 – 155 °C

High melting point suggests

strong lattice energy, requiring

a polar aprotic solvent (DMSO)

for dissolution.
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Solvation Mechanism in DMSO
DMSO is an effective solvent for this compound because its oxygen atom acts as a strong

hydrogen bond acceptor, interacting with the amide protons (

) of the benzamide. This interaction competes with and breaks the intermolecular hydrogen
bonds that hold the crystal lattice together.[1]

Solubility Data in DMSO
Theoretical vs. Operational Solubility
Based on the solubility of structural analogs (e.g., 5-Bromo-2-methoxybenzamide), the

following solubility profile is established for laboratory workflows:

Operational Solubility:

100 mM (approx.[1] 25.8 mg/mL).[1]

Status:Soluble. Standard stock solutions of 10 mM and 50 mM can be prepared without

heating.[1]

Saturation Limit (Thermodynamic): Estimated at 300 – 450 mM at 25°C.[1]

Note: While physically achievable, concentrations above 100 mM are viscous and prone to

"crashing out" (precipitation) upon freeze-thaw cycles.[1]

The "DMSO Crash" Phenomenon
While highly soluble in pure DMSO, 5-Bromo-2-propoxybenzamide has limited aqueous

solubility due to the hydrophobic bromine and propyl groups.[1]

Critical Dilution Factor: When diluting a DMSO stock into aqueous buffer (e.g., PBS), the

final DMSO concentration should typically be < 1% (v/v) to avoid precipitation.

Risk Zone: Intermediate dilutions (e.g., 50:50 DMSO:Water) often generate heat (exothermic

mixing) and may cause transient precipitation.[1]

Experimental Protocols
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Protocol A: Preparation of 50 mM Standard Stock
Objective: Create a stable, high-concentration stock for biological assays.

Materials:

Compound: 5-Bromo-2-propoxybenzamide (Solid)[1][2]

Solvent: Anhydrous DMSO (Grade:

99.9%, stored over molecular sieves)

Vessel: Amber glass vial (borosilicate) with PTFE-lined cap.[1]

Procedure:

Weighing: Accurately weigh 12.91 mg of solid compound into the amber vial.

Why? This specific mass corresponds to 50 µmol.[1]

Solvent Addition: Add 1.0 mL of Anhydrous DMSO.

Technique: Do not add DMSO by weight (density = 1.1 g/mL); use a calibrated

micropipette.[1]

Dissolution: Vortex vigorously for 30–60 seconds.

Observation: The solution should be clear and colorless.[1] If particles persist, sonicate at

40 kHz for 5 minutes at room temperature.

Storage: Aliquot into smaller volumes (e.g., 100 µL) to avoid repeated freeze-thaw cycles.

Store at -20°C.

Shelf Life: 6 months (protect from hygroscopic water absorption).[1]

Protocol B: Thermodynamic Solubility Assay (Shake-
Flask)
Objective: Determine the exact saturation limit in DMSO or DMSO/Buffer mixtures.
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Workflow Diagram:
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Figure 1: Step-by-step workflow for determining thermodynamic solubility.

Detailed Steps:

Preparation: Add excess solid (~50 mg) to 0.5 mL of DMSO in a 1.5 mL Eppendorf tube.

Equilibration: Shake at 300 rpm at 25°C for 24 hours.

Checkpoint: Ensure solid is still visible.[1] If all dissolves, add more solid.[1]

Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.22 µm PTFE

syringe filter (Nylon filters are incompatible with DMSO).

Quantification: Dilute the supernatant 1:100 in Methanol and analyze via HPLC-UV (254 nm)

against a known standard curve prepared from Protocol A.

Troubleshooting & Best Practices
Handling DMSO Hygroscopicity
DMSO is extremely hygroscopic.[1] Absorption of atmospheric water can shift the solubility

profile and degrade hydrolytically unstable compounds.[1]

Best Practice: Always use "Dry" DMSO (stored over 3Å or 4Å molecular sieves).[1]

Visual Check: If the frozen DMSO stock looks "slushy" rather than a solid block at 4°C, it has

absorbed significant water.

The "Freezing" Issue
Pure DMSO freezes at 18.5°C.[1]

Issue: Stocks stored in the fridge (4°C) will be solid.

Resolution: Thaw completely at room temperature (20–25°C) and vortex before use. Do not

heat above 37°C to accelerate thawing, as this may degrade the compound.

Visualization of Molecular Interaction
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The following diagram illustrates why DMSO is the solvent of choice, disrupting the amide-

amide hydrogen bonds.
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Figure 2: Mechanistic view of DMSO disrupting the crystal lattice to solvate the benzamide.[1]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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